Cas no 13153-20-3 (Guanosine,6-S-butyl-6-thio- (9CI))

Guanosine,6-S-butyl-6-thio- (9CI) structure
13153-20-3 structure
Product Name:Guanosine,6-S-butyl-6-thio- (9CI)
CAS No:13153-20-3
MF:C14H21N5O4S
MW:355.41264128685
CID:233727
PubChem ID:240291
Update Time:2025-04-19

Guanosine,6-S-butyl-6-thio- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Guanosine,6-S-butyl-6-thio- (9CI)
    • 13153-20-3
    • HMS3088P24
    • DTXSID30927251
    • NSC46391
    • CHEMBL2144665
    • MLS002667052
    • 6-(Butylsulfanyl)-9-pentofuranosyl-3,9-dihydro-2H-purin-2-imine
    • NSC-46391
    • SMR001556825
    • Inchi: 1S/C14H21N5O4S/c1-2-3-4-24-12-8-11(17-14(15)18-12)19(6-16-8)13-10(22)9(21)7(5-20)23-13/h6-7,9-10,13,20-22H,2-5H2,1H3,(H2,15,17,18)
    • InChI Key: BIAKPVRPZJGWSJ-UHFFFAOYSA-N
    • SMILES: S(CCCC)C1C2=C(N=C(N)N=1)N(C=N2)C1C(C(C(CO)O1)O)O

Computed Properties

  • Exact Mass: 355.13163
  • Monoisotopic Mass: 355.131
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 423
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 165Ų

Experimental Properties

  • Density: 1.72
  • Boiling Point: 721.4°Cat760mmHg
  • Flash Point: 390.1°C
  • Refractive Index: 1.774
  • PSA: 139.54
  • LogP: 0.49340
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